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Compound of Interest

Compound Name: 2-Bromo-4-nitrophenol

Cat. No.: B183087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Bromo-4-nitrophenol, a key intermediate in various chemical syntheses. This document

outlines the experimentally determined and predicted values for these fundamental physical

properties and details the standardized methodologies for their determination.

Physicochemical Data Summary
The melting and boiling points are critical parameters for the identification, purification, and

handling of chemical substances. The data for 2-Bromo-4-nitrophenol are summarized below.

Property Value Data Type

Melting Point 111-115 °C Experimental Range

112 °C[1] Experimental

Boiling Point 298.1 ± 25.0 °C Predicted

Experimental Protocols
Accurate determination of melting and boiling points is crucial for compound characterization.

The following sections describe standard laboratory protocols for these measurements.
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Melting Point Determination: Capillary Method
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

capillary method is a widely used technique for this determination.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device) or a Thiele tube setup

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Heating oil (for Thiele tube method)

Procedure:

Sample Preparation: A small amount of dry 2-Bromo-4-nitrophenol is finely powdered using

a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped to pack the solid into the sealed end,

achieving a sample height of 2-3 mm.

Apparatus Setup (Digital Apparatus): The packed capillary tube is inserted into the heating

block of the melting point apparatus.

Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer, ensuring the

sample is aligned with the thermometer bulb. This assembly is then placed in a Thiele tube

containing heating oil, with the oil level below the point of attachment.

Heating and Observation:

The sample is heated rapidly to a temperature approximately 15-20 °C below the expected

melting point.
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The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample becomes a transparent liquid is recorded as

the end of the melting range.

Boiling Point Determination: Siwoloboff Method (Micro
Boiling Point)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For small sample quantities, the Siwoloboff method is a

suitable technique.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.g., Thiele tube with heating oil or a programmable heating block)

Rubber band or other means of attachment

Procedure:

Sample Preparation: A small amount of the liquid to be tested is placed in the fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed inside the fusion tube with

its open end submerged in the liquid.

Apparatus Assembly: The fusion tube is attached to a thermometer. This assembly is then

immersed in a heating bath.
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Heating: The heating bath is heated gently. Initially, air trapped in the capillary tube will

expand and be expelled.

Observation: As the temperature approaches the boiling point, a continuous stream of

bubbles will emerge from the open end of the capillary tube. Heating is then discontinued.

Boiling Point Determination: The bath is allowed to cool. The temperature at which the

bubbling ceases and the liquid is drawn into the capillary tube is recorded as the boiling

point.

Workflow Visualization
The following diagram illustrates the general workflow for the experimental determination of the

melting and boiling points of a chemical compound like 2-Bromo-4-nitrophenol.
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Experimental Workflow for Physicochemical Property Determination

Melting Point Determination Boiling Point Determination (Siwoloboff)

Experimental Workflow for Physicochemical Property Determination
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Caption: Workflow for determining the melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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